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Compound of Interest

Compound Name: Clozapine

Cat. No.: B7765397

The proper disposal of clozapine, an atypical antipsychotic, is a critical safety and compliance
issue for research, scientific, and drug development professionals. As clozapine is regulated
as a controlled substance by the Drug Enforcement Administration (DEA), its disposal is
governed by stringent federal requirements. The primary mandate is that the substance must
be rendered "non-retrievable,” meaning it cannot be transformed back into a usable form.[1][2]
Furthermore, Environmental Protection Agency (EPA) regulations prohibit the sewering of
pharmaceutical waste, reinforcing the need for proper disposal methods to protect the
environment.[3][4]

This guide provides step-by-step procedures for the compliant disposal of clozapine from a
laboratory or research inventory.

Step 1: Waste Identification and Segregation

First, identify the nature of the clozapine waste. This can include:

o Expired or unused pure clozapine (Active Pharmaceutical Ingredient - API).

e Remaining material in stock containers.

o Contaminated lab materials (e.g., glassware, weighing boats with gross contamination).

It is important to note that while clozapine is a DEA-controlled substance, it is not listed as a P-
or U-list hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5][6][7]
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[8] However, it must still be managed according to DEA regulations for controlled substances.

Segregate clozapine waste from other chemical and non-hazardous waste streams. Clearly
label the container with the contents (e.g., "Clozapine Waste for Disposal”).

Step 2: Choose a DEA-Compliant Disposal Method

As a DEA registrant, a research facility has two primary options for the disposal of controlled
substance inventory:

Option A: On-Site Destruction This method involves rendering the clozapine "non-retrievable”
within the registered facility.

Option B: Transfer to a DEA-Registered Reverse Distributor This is a common and
recommended method where the waste is transferred to a specialized firm authorized by the
DEA to handle and destroy controlled substances.[9]

The workflow for selecting a disposal method is outlined in the diagram below.
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Caption: Clozapine Disposal Decision Workflow for Research Facilities.
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Experimental Protocols: Disposal Methodologies
Protocol 1: On-Site Destruction

On-site destruction must permanently alter the clozapine's physical or chemical condition,
making it unusable.[2] Incineration is the DEA's preferred method, though other chemical
digestion methods that meet the "non-retrievable" standard are permitted.[2][10]

Methodology:

Authorization: Ensure the procedure is performed by at least two authorized employees who
can witness the entire process.[1][4]

» Preparation: Transfer the clozapine waste to a vessel suitable for the chosen destruction
method (e.g., a licensed incinerator or a chemical reaction chamber).

» Destruction: Execute the destruction process. This should not involve sewering (flushing
down a drain) or mixing with refuse destined for a landfill, as these methods do not meet the
DEA's "non-retrievable" standard.[2]

o Documentation: Record the destruction event immediately on a DEA Form 41, "Registrant
Record of Controlled Substances Destroyed."[2][11] Both witnesses must sign the form.[4]

e Record Keeping: Retain the completed DEA Form 41 for a minimum of two years.[2][4]

Protocol 2: Transfer to a Reverse Distributor

This protocol involves engaging a third-party contractor registered with the DEA to handle
controlled substance disposal.[9]

Methodology:

» Contact: Contact your institution's Environmental Health & Safety (EHS) department or a
pre-approved DEA-registered reverse distributor to initiate the process.[9][10]

 Inventory: Prepare an inventory of the clozapine waste to be disposed of. The reverse
distributor will provide specific forms for this purpose.[9]
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o Packaging: Package the segregated clozapine waste according to the reverse distributor's
instructions and Department of Transportation (DOT) regulations. The container must be
secure, properly labeled, and free of leaks.[12]

o Transfer: Arrange for the pickup of the waste. During the transfer, chain-of-custody
documentation will be completed. For Schedule 1lI-V substances like clozapine, an invoice
is typically used for the transfer record. If a Schedule | or Il substance were being
transferred, a DEA Form 222 would be required.[9][13]

o Record Keeping: Retain copies of all transfer manifests, inventories, and the final Certificate
of Destruction provided by the reverse distributor for at least two years.[2]

Data Presentation: Documentation and Record-
Keeping Requirements

Proper documentation is a critical component of DEA compliance. The following table
summarizes the key data points required for disposal records.
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Record Type

Key Information
Required

Retention Period Citation

DEA Form 41 (On-Site

Destruction)

Registrant Name,
Address, DEA #; Drug
Name, NDC #,
Strength, Form,
Quantity; Date,
Location, and Method
of Destruction;
Signatures of Two

Witnesses.

Minimum 2 years

[2]14]

Reverse Distributor

Records

Inventory of Drugs
Transferred; Chain-of-
Custody Forms; DEA
Form 222 (for Sch.
I/ll); Certificate of
Destruction.

Minimum 2 years [2][13]

Controlled Substance

Usage Logs

Records documenting
the final disposition of
the substance (e.g.,
"expended in
experiment,"
"transferred to reverse
distributor").

Minimum 3 years (per
some institutional [3]
policies)

By adhering to these detailed procedures, researchers, scientists, and drug development

professionals can ensure the safe, compliant, and environmentally responsible disposal of

clozapine waste, safeguarding both public health and institutional integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.rxdestroyer.com/21-cfr-compliance/which-form-documents-the-destruction-of-controlled-substances/
https://www.deadiversion.usdoj.gov/21cfr_reports/surrend/surrend.html
https://www.rxdestroyer.com/21-cfr-compliance/which-form-documents-the-destruction-of-controlled-substances/
https://easyrxcycle.com/blog/how-to-properly-destroy-controlled-drugs-dea-forms-222-41-and-cod-explained
https://ehs.yale.edu/sites/default/files/files/controlled-substances-research-use-labs.pdf
https://www.benchchem.com/product/b7765397?utm_src=pdf-body
https://www.benchchem.com/product/b7765397?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

e 1. ashp.org [ashp.org]
e 2. rxdestroyer.com [rxdestroyer.com]
o 3. ehs.yale.edu [ehs.yale.edu]

e 4. Diversion Control Division | Registrant Record of Controlled Substances Destroyed - DEA
Form 41 [deadiversion.usdoj.gov]

e 5.rld.nm.gov [rld.nm.gov]

e 6. pwaste.com [pwaste.com]

e 7. dep.wv.gov [dep.wv.goVv]

e 8. epa.gov [epa.gov]

e 9. research-compliance.umich.edu [research-compliance.umich.edu]

e 10. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

e 11. Federal Register :: Disposal of Controlled Substances [federalregister.gov]
e 12. Controlled Substances Disposal - Environmental Marketing Services [emsllcusa.com]
e 13. easyrxcycle.com [easyrxcycle.com]

¢ To cite this document: BenchChem. [Proper Disposal of Clozapine for Research and
Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7765397#clozapine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

